Cas no 161487-38-3 (1H-Pyrazol-3-amine,4-ethyl-5-(methoxymethyl)-)

• Product Name: 1H-Pyrazol-3-amine,4-ethyl-5-(methoxymethyl)-
• CAS No: 161487-38-3
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• CID: 109767
• PubChem ID: 15305944
• Update Time: 2025-04-18

1H-Pyrazol-3-amine,4-ethyl-5-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-3-amine,4-ethyl-5-(methoxymethyl)-
• 4-Ethyl-5-(methoxymethyl)-1H-pyrazol-3-amine
• 161487-38-3
• AKOS006315987
• SCHEMBL9139998
• 1H-Pyrazol-3-amine, 4-ethyl-5-(methoxymethyl)-

• Inchi： 1S/C7H13N3O/c1-3-5-6(4-11-2)9-10-7(5)8/h3-4H2,1-2H3,(H3,8,9,10)
• InChI Key： OPTQRMWDCKVAER-UHFFFAOYSA-N
• SMILES： O(C)CC1=C(C(N)=NN1)CC

Computed Properties

• Exact Mass: 155.10599
• Monoisotopic Mass: 155.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 63.9Ų

Experimental Properties

• PSA: 63.93

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams